Cas no 2138213-25-7 (benzyl N-(1-cyanobut-3-en-2-yl)carbamate)
benzyl N-(1-cyanobut-3-en-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2138213-25-7
- EN300-717975
- benzyl N-(1-cyanobut-3-en-2-yl)carbamate
-
- Inchi: 1S/C13H14N2O2/c1-2-12(8-9-14)15-13(16)17-10-11-6-4-3-5-7-11/h2-7,12H,1,8,10H2,(H,15,16)
- InChI Key: QZUJVJWRHCXFOK-UHFFFAOYSA-N
- SMILES: O(C(NC(C=C)CC#N)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 230.105527694g/mol
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 62.1Ų
benzyl N-(1-cyanobut-3-en-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-717975-0.05g |
benzyl N-(1-cyanobut-3-en-2-yl)carbamate |
2138213-25-7 | 95.0% | 0.05g |
$1308.0 | 2025-03-12 | |
| Enamine | EN300-717975-0.1g |
benzyl N-(1-cyanobut-3-en-2-yl)carbamate |
2138213-25-7 | 95.0% | 0.1g |
$1371.0 | 2025-03-12 | |
| Enamine | EN300-717975-0.25g |
benzyl N-(1-cyanobut-3-en-2-yl)carbamate |
2138213-25-7 | 95.0% | 0.25g |
$1432.0 | 2025-03-12 | |
| Enamine | EN300-717975-0.5g |
benzyl N-(1-cyanobut-3-en-2-yl)carbamate |
2138213-25-7 | 95.0% | 0.5g |
$1495.0 | 2025-03-12 | |
| Enamine | EN300-717975-1.0g |
benzyl N-(1-cyanobut-3-en-2-yl)carbamate |
2138213-25-7 | 95.0% | 1.0g |
$1557.0 | 2025-03-12 | |
| Enamine | EN300-717975-2.5g |
benzyl N-(1-cyanobut-3-en-2-yl)carbamate |
2138213-25-7 | 95.0% | 2.5g |
$3051.0 | 2025-03-12 | |
| Enamine | EN300-717975-5.0g |
benzyl N-(1-cyanobut-3-en-2-yl)carbamate |
2138213-25-7 | 95.0% | 5.0g |
$4517.0 | 2025-03-12 | |
| Enamine | EN300-717975-10.0g |
benzyl N-(1-cyanobut-3-en-2-yl)carbamate |
2138213-25-7 | 95.0% | 10.0g |
$6697.0 | 2025-03-12 |
benzyl N-(1-cyanobut-3-en-2-yl)carbamate Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on benzyl N-(1-cyanobut-3-en-2-yl)carbamate
Benzyl N-(1-Cyanobut-3-en-2-yl)carbamate (CAS No. 2138213-25-7): A Comprehensive Overview
Benzyl N-(1-cyanobut-3-en-2-yl)carbamate (CAS No. 2138213-25-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its benzyl carbamate moiety and a cyanobutene substituent, which together confer it with distinct chemical properties and reactivity profiles.
The benzyl carbamate functional group is well-known for its stability and reactivity in organic synthesis, making it a valuable building block for the construction of complex molecules. The cyanobutene substituent, on the other hand, introduces additional functionalities that can be exploited for various chemical transformations. The combination of these two moieties results in a compound with a high degree of synthetic flexibility, enabling its use in the development of novel pharmaceuticals, advanced materials, and other chemical products.
Recent research has highlighted the potential of benzyl N-(1-cyanobut-3-en-2-yl)carbamate in the field of medicinal chemistry. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that benzyl N-(1-cyanobut-3-en-2-yl)carbamate derivatives can effectively inhibit the activity of certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory drugs.
In addition to its medicinal applications, benzyl N-(1-cyanobut-3-en-2-yl)carbamate has also been explored for its use in materials science. The unique electronic properties of the cyanobutene substituent make it an attractive candidate for the synthesis of conductive polymers and other advanced materials. Research conducted at the University of California, Berkeley, has shown that benzyl N-(1-cyanobut-3-en-2-yl)carbamate can be polymerized to form materials with enhanced electrical conductivity and mechanical strength, opening up new possibilities for applications in electronics and energy storage devices.
The synthesis of benzyl N-(1-cyanobut-3-en-2-yl)carbamate typically involves a multi-step process that includes the formation of the benzyl carbamate intermediate followed by the introduction of the cyanobutene substituent. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves the reaction of benzyl chloroformate with 1-cyanobut-3-en-2-amine in the presence of a base such as triethylamine. This approach yields high purity benzyl N-(1-cyanobut-3-en-2-yl)carbamate with good yields.
The physical and chemical properties of benzyl N-(1-cyanobut-3-en-2-yl)carbamate have been extensively studied to understand its behavior under different conditions. It is generally stable under ambient conditions but can undergo various chemical transformations when exposed to specific reagents or catalysts. For instance, it can undergo hydrolysis to form the corresponding amine and benzoic acid derivatives under acidic or basic conditions. Additionally, it can participate in nucleophilic substitution reactions, making it a useful intermediate in organic synthesis.
In terms of safety and handling, benzyl N-(1-cyanobut-3-en-2-yl)carbamate should be stored in a cool, dry place away from strong oxidizing agents and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.
Future research on benzyl N-(1-cyanobut-3-en-2-yl)carbamate is likely to focus on optimizing its synthesis methods to improve yield and purity while reducing costs. Additionally, further exploration of its biological activities and potential applications in pharmaceuticals and materials science will continue to drive interest in this compound. The development of novel derivatives with enhanced properties is also an area of active research, with potential applications ranging from drug discovery to advanced material design.
In conclusion, benzyl N-(1-cyanobut-3-en-2-yl)carbamate (CAS No. 2138213-25-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development, promising exciting advancements in both pharmaceuticals and materials science.
2138213-25-7 (benzyl N-(1-cyanobut-3-en-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)